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Introduction

ZYF0033 is a potent and orally active inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1), a
crucial negative regulator of T-cell activation.[1][2][3] By inhibiting HPK1, ZYF0033 has been
shown to enhance anti-tumor immune responses, leading to increased proliferation and
activation of T-cells and greater infiltration of immune cells into the tumor microenvironment in
preclinical syngeneic mouse models.[1][2] To evaluate the efficacy and mechanism of action of
ZYF0033 in a system that more closely mimics the human immune system, the use of
humanized mouse models is an essential next step.

This document provides detailed application notes and protocols for preclinical studies of
ZYF0033 utilizing a humanized mouse model engrafted with human hematopoietic stem cells
(Hu-HSC). These models provide a long-term, stable reconstitution of a multi-lineage human
immune system, making them ideal for studying the effects of immunomodulatory agents like
ZYF0033 on human immune cells in an in vivo setting.

Quantitative Data Summary
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The following tables represent expected outcomes from a study evaluating ZYF0033 in a Hu-

HSC mouse model bearing a human tumor xenogratft.

Table 1: ZYF0033 Efficacy on Tumor Growth

Mean Tumor % Tumor
Treatment Standard
N Volume (Day L Growth
Group Deviation L
21) (mm?3) Inhibition (TGI)
Vehicle Control 10 1250 150 -
ZYF0033 (25
10 750 120 40%
mg/kg)
ZYF0033 (50
10 450 100 64%
mg/kg)
Anti-PD-1 10 600 130 52%
ZYF0033 (50
mg/kg) + Anti- 10 200 80 84%

PD-1

Table 2: Immunophenotyping of Tumor-Infiltrating Lymphocytes (TILS)

%

Treatment % CD8+ of % CDA4+ of CD8+ICD4+ % Ki67+ of
. Granzyme
Group CD45+ CD45+ Ratio CD8+
B+ of CD8+

Vehicle

15 30 0.5 10 15
Control
ZYF0033 (50

35 25 14 40 50
mg/kg)
Anti-PD-1 30 28 1.1 35 45
ZYF0033 (50
mg/kg) + Anti- 50 20 2.5 65 75
PD-1
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Table 3: Cytokine Levels in Peripheral Blood

Treatment Group IFN-y (pg/mL) TNF-a (pg/mL) IL-2 (pg/mL)
Vehicle Control 50 80 20

ZYF0033 (50 mg/kg) 250 180 100
Anti-PD-1 200 150 80

ZYF0033 (50 mg/kg)
+ Anti-PD-1

500 350 200

Experimental Protocols
Protocol 1: Generation of Hu-HSC Humanized Mice

Objective: To create immunodeficient mice with a reconstituted human immune system.
Materials:

e NOD-scid IL2Rynull (NSG) mice (6-8 weeks old)

e Human CD34+ Hematopoietic Stem Cells (HSCs)

e Busulfan (or other myeloablative agent)

o Sterile PBS

o Flow cytometry antibodies (for chimerism analysis)

Procedure:

» Myeloablation: Condition NSG mice with a sublethal dose of busulfan to create space in the
bone marrow for human HSC engraftment.

e HSC Injection: 24 hours post-conditioning, inject 1-2 x 105 human CD34+ HSCs
intravenously into each mouse.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Engraftment Period: House the mice in a sterile environment for 12-16 weeks to allow for the
development and maturation of a multi-lineage human immune system.

o Chimerism Monitoring: At 12 weeks post-injection, collect peripheral blood and perform flow
cytometry to determine the percentage of human CD45+ cells. A chimerism level of >25% is
considered successful engraftment.

Protocol 2: Tumor Xenograft Implantation and ZYF0033
Treatment

Obijective: To establish a human tumor model and evaluate the anti-tumor efficacy of ZYF0033.

Materials:

Hu-HSC mice with successful engraftment

Human cancer cell line (e.g., A549 lung carcinoma)

Matrigel

ZYF0033

Vehicle solution (e.g., 0.5% methylcellulose)

Calipers
Procedure:

e Tumor Implantation: Subcutaneously implant 5 x 106 A549 cells mixed with Matrigel into the
flank of each Hu-HSC mouse.

e Tumor Growth Monitoring: Monitor tumor growth by measuring with calipers every 2-3 days.
Calculate tumor volume using the formula: (Length x Width2) / 2.

o Treatment Initiation: When tumors reach an average volume of 100-150 mm3, randomize
mice into treatment groups (as described in Table 1).
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e Drug Administration: Administer ZYF0033 or vehicle control orally, once daily. For
combination therapy, administer anti-PD-1 antibody intraperitoneally twice a week.

o Endpoint: Continue treatment for 21 days or until tumors in the control group reach the
predetermined endpoint size. Euthanize mice and collect tumors and blood for further
analysis.

Protocol 3: Analysis of Tumor-Infiltrating Lymphocytes
(TILs)

Objective: To characterize the immune cell populations within the tumor microenvironment.

Materials:

Excised tumors

e Collagenase D, DNase |

e RPMI-1640 medium

e 70 pum cell strainers

« FACS buffer (PBS + 2% FBS)

e Human-specific antibodies for flow cytometry (e.g., CD45, CD3, CD4, CD8, Ki67, Granzyme
B)

Procedure:

e Tumor Digestion: Mince the excised tumors and digest with Collagenase D and DNase | in
RPMI-1640 for 30-60 minutes at 37°C to create a single-cell suspension.

o Cell Filtration: Pass the digested tissue through a 70 pum cell strainer to remove debris.
e Red Blood Cell Lysis: If necessary, perform red blood cell lysis.

o Cell Staining: Stain the single-cell suspension with a cocktail of fluorescently labeled
antibodies against human immune cell markers. Include a viability dye to exclude dead cells.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body#application-notes-protocols-for-zyf0033-in-a-humanized-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ Flow Cytometry: Acquire data on a flow cytometer and analyze the proportions of different
immune cell subsets as outlined in Table 2.

Visualizations
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Caption: ZYF0033 inhibits HPK1, preventing downstream negative regulation of T-cell
activation.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body-img#application-notes-protocols-for-zyf0033-in-a-humanized-mouse-model
https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body#application-notes-protocols-for-zyf0033-in-a-humanized-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Model Generation

NSG Mice

Myeloablation

Human CD34+ HSC Injection

Immune Reconstitution
(12-16 weeks)

Efficac &r Study

Tumor Cell Implantation

l

Tumor Growth to ~150mm3

l

Randomization & Treatment
(Vehicle, ZYF0033, Combo)

:

Endpoint (Day 21)

Analysis
Y

Tumor Growth Inhibition TIL Immunophenotyping Cytokine Analysis

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body-img#application-notes-protocols-for-zyf0033-in-a-humanized-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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